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The following tables consolidate key thermodynamic properties of n-Octacosane from the NIST Standard

Reference Data Program and other experimental sources [1] [2].

Table 1: Fundamental Phase Transition Properties

Property Value Units  Method / Notes
Melting Point (Ty,s) 334.0 £ K Average of 23 values [1] [2]
1.0
Boiling Point (Tyj)) 704.8 K At atmospheric pressure [1] [2]
Triple Point (Tmme) 333.98 K Crystal phase | to liquid [1] [2]
Enthalpy of Fusion (Ag,sH) 67.38 kJ/mol DSC [1] [2]
Enthalpy of Vaporization 141.9 kJ/mol  Correlation Gas Chromatography (CGC) [1]

(ByapH?)

(2]

Table 2: Solid-Solid Phase Transition Details n-Octacosane undergoes a solid-solid (rotator) phase

transition before melting [3] [1] [2].
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Initial Phase Final Phase Transition Enthalpy (A sH) Transition Temperature
Crystalline Il Crystalline | 33.66 kJ/mol 330.40 K [1] [2]
Crystalline | Liquid 66.52 kJ/mol 333.98 K [1] [2]

Experimental Methodologies

Researchers commonly use the following techniques to study the phase behavior of n-alkanes like C28H58.

¢ Differential Scanning Calorimetry (DSC)

o Principle: Measures heat flow into or out of a sample as a function of temperature or time,
directly providing enthalpy changes (AH) and transition temperatures [3] [4].

o Protocol for Pure Alkanes: The sample is typically sealed in an aluminum crucible.
Experiments involve controlled heating and cooling cycles at specified rates (e.g., 1-10 °C/min)
under an inert nitrogen atmosphere. The instrument is calibrated for temperature and heat flow
using standards like indium [4].

o Data Interpretation: The melting point is often taken as the extrapolated onset temperature or
the temperature at which the curve returns to the baseline, rather than the peak temperature, to
better approximate the equilibrium melting point [4].

e Light Scattering

o Principle: This method monitors changes in the intensity of light scattered by a sample. Phase
transitions in dispersions cause significant changes in turbidity, which can be detected with high
sensitivity [3].

o Protocol: Stable oil-in-water dispersions of n-alkanes are prepared, often via ultrasonication
and sometimes without surfactants. The turbidity of the dispersion is measured while the
temperature is ramped. Sharp changes in the transmitted or scattered light intensity indicate
phase transitions [3].

o Advantage: It is particularly effective for studying phase transitions in very dilute dispersions
(as low as 10~* mass%), where DSC sensitivity may be insufficient [3].

The workflow for characterizing phase transitions often integrates these and other techniques, as shown in

the following experimental pathway.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?ID=C630024&Units=SI&Mask=E
https://webbook.nist.gov/cgi/cbook.cgi?ID=C630024&Mask=4
https://webbook.nist.gov/cgi/cbook.cgi?ID=C630024&Units=SI&Mask=E
https://webbook.nist.gov/cgi/cbook.cgi?ID=C630024&Mask=4
https://link.springer.com/article/10.1007/s10973-020-10001-9
https://www.sciencedirect.com/science/article/abs/pii/S0040603100005037
https://www.sciencedirect.com/science/article/abs/pii/S0040603100005037
https://www.sciencedirect.com/science/article/abs/pii/S0040603100005037
https://link.springer.com/article/10.1007/s10973-020-10001-9
https://link.springer.com/article/10.1007/s10973-020-10001-9
https://link.springer.com/article/10.1007/s10973-020-10001-9
https://www.smolecule.com/products/s598060?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

Phase Transition Characterization Workflow
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This diagram maps the pathway from sample preparation through data synthesis to identify specific phase

transitions.

Behavior in Mixtures and Dispersions
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For complex systems like petroleum products or phase-change materials, understanding n-Octacosane

behavior in mixtures is critical.

e Binary and Ternary Mixtures: When mixed with other n-alkanes of significantly different chain
lengths (e.g., C16H34 and C41H84), n-Octacosane tends to form eutectic systems rather than solid
solutions. This results in the mixture having a distinct melting point that is lower than that of any of the
pure components [4].

e Confinement Effects: Phase transition behavior can be altered when the material is confined in
nanoscale spaces, such as in nanoporous media or nanoencapsulated phase-change materials.
These effects include depression of the melting point and changes in transition enthalpies [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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